Cas no 1513075-63-2 (2-2-(dimethylamino)phenoxyacetic acid)

• Product Name: 2-2-(dimethylamino)phenoxyacetic acid
• CAS No: 1513075-63-2
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 6185651
• PubChem ID: 79694155
• Update Time: 2025-06-07

2-2-(dimethylamino)phenoxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-(dimethylamino)phenoxyacetic acid
• EN300-1855424
• AKOS018251293
• 2-(2-(Dimethylamino)phenoxy)acetic acid
• CS-0346320
• 2-[2-(dimethylamino)phenoxy]acetic acid
• 1513075-63-2

• Inchi： 1S/C10H13NO3/c1-11(2)8-5-3-4-6-9(8)14-7-10(12)13/h3-6H,7H2,1-2H3,(H,12,13)
• InChI Key： XNWPBAMZUJTYIW-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1C=CC=CC=1N(C)C

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 49.8Ų

Additional information on 2-2-(dimethylamino)phenoxyacetic acid

2-2-(Dimethylamino)phenoxyacetic Acid: A Comprehensive Overview of CAS No. 1513075-63-2

2-2-(Dimethylamino)phenoxyacetic acid (CAS No. 1513075-63-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of 2-2-(dimethylamino)phenoxyacetic acid.

Molecular Structure and Physical Properties

The molecular formula of 2-2-(dimethylamino)phenoxyacetic acid is C₁₀H₁₃NO₃, with a molecular weight of approximately 199.21 g/mol. The compound features a phenyl ring substituted with a dimethylamino group and an acetic acid moiety attached to the phenoxy group. This unique arrangement imparts specific physical and chemical properties to the molecule, such as solubility in polar solvents and reactivity in various chemical reactions.

The physical properties of 2-2-(dimethylamino)phenoxyacetic acid include a melting point of around 145-147°C and a boiling point that is not typically reported due to its thermal decomposition at high temperatures. The compound is generally stable under standard laboratory conditions but may require protection from light and moisture to maintain its integrity.

Synthesis Methods

The synthesis of 2-2-(dimethylamino)phenoxyacetic acid can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 2-(dimethylamino)phenol with chloroacetic acid in the presence of a base, such as potassium carbonate or sodium hydroxide. This reaction proceeds via nucleophilic substitution, forming the desired product with high yield and purity.

An alternative synthetic route involves the esterification of 2-(dimethylamino)phenol with ethyl chloroacetate, followed by hydrolysis to obtain the carboxylic acid form. This method offers better control over the reaction conditions and can be scaled up for industrial production.

Biological Activities and Mechanisms

2-2-(Dimethylamino)phenoxyacetic acid has been extensively studied for its biological activities, which include anti-inflammatory, analgesic, and neuroprotective effects. Recent research has highlighted its potential as a modulator of various signaling pathways involved in inflammation and pain perception.

In vitro studies have shown that 2-2-(dimethylamino)phenoxyacetic acid can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in activated immune cells. This anti-inflammatory activity is attributed to its ability to modulate nuclear factor-kappa B (NF-κB) signaling, a key regulator of inflammatory responses.

In addition to its anti-inflammatory properties, 2-2-(dimethylamino)phenoxyacetic acid has demonstrated analgesic effects in animal models of pain. Studies have indicated that it can reduce nociceptive responses by interacting with opioid receptors or other pain-related signaling pathways. These findings suggest that the compound may have therapeutic potential for managing chronic pain conditions.

Potential Applications in Medicine

The diverse biological activities of 2-2-(dimethylamino)phenoxyacetic acid make it an attractive candidate for various medical applications. One promising area is the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). The compound's ability to inhibit pro-inflammatory cytokines could provide relief from symptoms and improve quality of life for patients suffering from these conditions.

In the field of pain management, 2-2-(dimethylamino)phenoxyacetic acid shows promise as an alternative to traditional analgesics, particularly for patients who do not respond well to existing treatments or experience significant side effects. Clinical trials are currently underway to evaluate its efficacy and safety profile in human subjects.

Beyond inflammation and pain management, there is growing interest in exploring the neuroprotective properties of 2-2-(dimethylamino)phenoxyacetic acid. Preclinical studies have suggested that it may have therapeutic potential in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease by protecting neurons from oxidative stress and promoting neurogenesis.

Clinical Trials and Future Directions

To date, several clinical trials have been conducted to assess the safety and efficacy of 2-2-(dimethylamino)phenoxyacetic acid. Early results have been promising, with the compound demonstrating good tolerability and favorable pharmacokinetic properties. However, further research is needed to fully understand its mechanisms of action and optimize dosing regimens for different therapeutic indications.

Ongoing studies are also focused on identifying potential drug interactions and long-term safety profiles. These investigations are crucial for ensuring that 2-2-(dimethylamino)phenoxyacetic acid can be safely integrated into clinical practice.

In conclusion, 2-2-(dimethylamino)phenoxyacetic acid (CAS No. 1513075-63-2) represents a promising compound with a wide range of biological activities and potential medical applications. Its unique molecular structure and versatile biological profile make it an exciting area of research for scientists and clinicians alike. As further studies continue to uncover its full therapeutic potential, it is likely that this compound will play an increasingly important role in the development of new treatments for various diseases.